Cas no 27431-62-5 ((4-aminobutyl)diethylamine)

• Product Name: (4-aminobutyl)diethylamine
• CAS No: 27431-62-5
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• MDL: MFCD00014836
• CID: 88722
• PubChem ID: 117976
• Update Time: 2025-05-21

(4-aminobutyl)diethylamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Diethylbutane-1,4-diamine
• N,N-Diethyl-1,4-butanediamine
• 4-(Diethylamino)butylamine
• 4-Diethylaminobutylamine
• 4-DIETHYLAMINOBUTYLAMINE ---LIQUID---
• N',N'-diethylbutane-1,4-diamine
• N1,N1-diethyl-1,4-Butanediamine
• N*1*,N*1*-Diethyl-butane-1,4-diamine
• N,N-diethyl-butane-1,4-diamine
• (4-aminobutyl)diethylamine
• 1,4-BUTANEDIAMINE, N1,N1-DIETHYL-
• AKOS000159524
• EINECS 248-456-1
• diethylaminobutylamine
• n,n-diethyl-1,4-diaminobutane
• 8LT9SA85Z9
• N(1),N(4)-bis(ethyl)putrescine
• 27431-62-5
• 1,4-Butanediamine,n1,n1-diethyl-
• 4-(Diethylamino)butylamine, AldrichCPR
• EN300-58629
• A876935
• UNII-8LT9SA85Z9
• SCHEMBL177755
• NS00028302
• JILXUIANNUALRZ-UHFFFAOYSA-N
• N', N'-diethylbutane-1, 4-diamine
• N,N-Diethylbutane-1,4-diamine
• N(1),N(4)-Diethylputrescine
• F2187-2312
• 4-diethylamino-butylamine
• 4-(N,N-diethylamino)-1-butanamine
• GS-6067
• DTXSID30181851
• FT-0618343
• 1,4-Butanediamine, N,N-diethyl-
• 4-(n,n-diethylamino)butylamine
• MFCD00014836
• SY238370
• N,N-Diethyl-1,4-butanediamine; 4-(N,N-Diethylamino)butylamine; N,N-Diethyl-1,4-diaminobutane; N,N-Diethyltetramethylenediamine
• butane, 1-amino-4-diethylamino-
• N\\',N\\'-diethylbutane-1,4-diamine
• BBL100139
• DB-080738
• STL511378

• MDL： MFCD00014836
• Inchi： 1S/C8H20N2/c1-3-10(4-2)8-6-5-7-9/h3-9H2,1-2H3
• InChI Key： JILXUIANNUALRZ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCCN

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 60.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.83
• Boiling Point: 55°C/ 3mm
• Flash Point: 70.8 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.26000
• LogP: 1.76740
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive

(4-aminobutyl)diethylamine Security Information

• Hazardous Material transportation number：2735
• Hazard Category Code： 34-41-37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (4-aminobutyl)diethylamine

(4-Aminobutyl)Diethylamine: A Comprehensive Overview

(4-Aminobutyl)diethylamine, identified by the CAS number 27431-62-5, is a versatile organic compound with significant applications in various scientific and industrial domains. This compound, classified as an amine derivative, has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and biotechnology. Recent advancements in research have further illuminated its structural characteristics, synthesis methods, and functional applications, making it a subject of considerable interest in contemporary scientific discourse.

The molecular structure of (4-aminobutyl)diethylamine consists of a butyl chain substituted with an amino group at the fourth position, coupled with two ethyl groups attached to a central nitrogen atom. This configuration imparts the compound with both hydrophilic and hydrophobic properties, rendering it suitable for a wide range of applications. The compound's ability to form stable complexes with various molecules has been leveraged in drug delivery systems, where it serves as a carrier for bioactive agents. Recent studies have demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs through the formation of self-assembled nanoparticles.

In terms of synthesis, (4-aminobutyl)diethylamine can be prepared via several routes, including alkylation and reductive amination. Researchers have explored optimized synthetic protocols to enhance yield and purity, addressing challenges such as side reactions and impurity formation. For instance, the use of catalytic hydrogenation in reductive amination has been shown to improve reaction efficiency while minimizing byproducts. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality amine derivatives.

The application of (4-aminobutyl)diethylamine extends beyond pharmaceuticals into materials science, where it is employed as a precursor for polymeric materials. Its ability to participate in polymerization reactions has led to the development of novel materials with tailored mechanical and thermal properties. Recent research highlights its role in the synthesis of thermoresponsive polymers, which exhibit phase transitions upon exposure to temperature changes. Such materials hold promise for use in smart drug delivery systems and adaptive textiles.

In the realm of biotechnology, (4-aminobutyl)diethylamine has been utilized as a ligand in affinity chromatography, enabling efficient purification of proteins and enzymes. Its unique binding properties make it an ideal candidate for isolating recombinant proteins expressed in bacterial systems. Furthermore, its application in enzyme immobilization has facilitated the development of reusable biocatalysts for industrial processes, contributing to sustainable manufacturing practices.

The environmental impact and safety profile of (4-aminobutyl)diethylamine have also been subjects of recent scrutiny. Studies assessing its biodegradability and toxicity indicate that under controlled conditions, the compound exhibits moderate biodegradation potential. However, its acute toxicity to aquatic organisms underscores the need for responsible handling and disposal to mitigate environmental risks.

In conclusion, (4-aminobutyl)diethylamine, with its distinctive chemical attributes and diverse applications, remains a focal point in scientific research and industrial development. As ongoing studies continue to uncover new functionalities and optimize existing processes, this compound is poised to play an increasingly significant role across multiple disciplines.